Cas no 2649055-27-4 (1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene)

• Product Name: 1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene
• CAS No: 2649055-27-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6241051
• PubChem ID: 105460089
• Update Time: 2025-06-08

1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene
• 2649055-27-4
• EN300-1820838

• Inchi： 1S/C11H13NO3/c1-3-15-10-6-4-5-9(7-12-8-13)11(10)14-2/h4-6H,3,7H2,1-2H3
• InChI Key： QARLHDFUABJBGI-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(CN=C=O)=C1OC

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene

1-Ethoxy-3-(Isocyanatomethyl)-2-Methoxybenzene: A Comprehensive Overview

1-Ethoxy-3-(isocyanatomethyl)-2-methoxybenzene (CAS No. 2649055-27-4) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of an ethoxy group, an isocyanatomethyl group, and a methoxy group, which collectively contribute to its versatile reactivity and functional properties.

The isocyanatomethyl group is particularly noteworthy as it can participate in a wide range of chemical reactions, such as the formation of urethanes and ureas. This makes 1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene a valuable intermediate in the synthesis of polymers and coatings. The ethoxy and methoxy groups, on the other hand, provide additional functional handles that can be exploited for further chemical modifications, enhancing the compound's utility in various synthetic pathways.

Recent research has focused on the potential applications of 1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene in pharmaceutical development. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of isocyanate-containing compounds to inhibit specific enzymes involved in inflammatory pathways, suggesting potential therapeutic applications.

In the context of materials science, 1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene has been explored as a building block for advanced polymers and coatings. The presence of the isocyanatomethyl group allows for the formation of robust urethane linkages, which are known for their excellent mechanical properties and resistance to environmental factors. This makes the compound suitable for applications requiring high durability and stability, such as automotive coatings and protective layers for electronic devices.

The synthesis of 1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene typically involves a multi-step process that includes the introduction of the isocyanatomethyl group through reactions such as nucleophilic substitution or addition to a suitable precursor. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of safety and handling, it is important to note that while 1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene is not classified as a hazardous material under current regulations, appropriate precautions should be taken during its use. This includes wearing personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene are promising. Ongoing research is exploring its potential in new areas such as drug delivery systems and smart materials. For example, the ability to functionalize the compound with specific ligands or targeting moieties could open up new avenues for targeted therapy in medical applications. Furthermore, its use in sustainable chemistry initiatives is being investigated, with a focus on developing greener synthetic methods that minimize environmental impact.

In conclusion, 1-ethoxy-3-(isocyanatomethyl)-2-methoxybenzene (CAS No. 2649055-27-4) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in various fields. As new studies continue to uncover its properties and capabilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.